1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide
Overview
Description
1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain. This drug acts on the angiotensin II type 2 receptor (AT2R) and has shown promising results in preclinical studies.
Mechanism Of Action
1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide acts on the AT2R, which is a G protein-coupled receptor that is involved in the regulation of blood pressure and fluid balance. Activation of the AT2R has been shown to have analgesic effects, and 1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide has been found to selectively activate this receptor.
Biochemical and Physiological Effects:
1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide has been shown to reduce pain in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. This drug has also been found to have anti-inflammatory effects and can reduce the release of pro-inflammatory cytokines.
Advantages And Limitations For Lab Experiments
One of the main advantages of 1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide is its selectivity for the AT2R, which reduces the risk of off-target effects. However, one limitation of this drug is its low solubility, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for the study of 1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide. One area of research could focus on the development of more efficient synthesis methods to improve the yield and solubility of this drug. Another direction could involve the investigation of the long-term safety and efficacy of 1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide in clinical trials. Additionally, the potential use of 1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide in combination with other pain medications could also be explored.
Synthesis Methods
The synthesis of 1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide involves several steps, including the reaction of 4-ethoxybenzoyl chloride with N-methylindoline-2-carboxamide to form the intermediate product, which is then further reacted with methylamine to yield the final product.
Scientific Research Applications
1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide has been extensively studied for its potential use in the treatment of chronic pain. Preclinical studies have demonstrated that this drug can effectively reduce pain without causing side effects commonly associated with opioids and other pain medications.
properties
IUPAC Name |
1-[2-(4-ethoxyphenyl)acetyl]-N-methyl-2,3-dihydroindole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-3-25-16-10-8-14(9-11-16)12-19(23)22-17-7-5-4-6-15(17)13-18(22)20(24)21-2/h4-11,18H,3,12-13H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZVVCHNAXQRECT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)N2C(CC3=CC=CC=C32)C(=O)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(4-ethoxyphenyl)acetyl)-N-methylindoline-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-ethyl 5-(4-bromophenyl)-7-methyl-3-oxo-2-(thiophen-2-ylmethylene)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B2855609.png)
![N-(tert-butyl)-4-((3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamido)methyl)piperidine-1-carboxamide](/img/structure/B2855610.png)
![2-[5-amino-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(2-fluorophenyl)acetamide](/img/structure/B2855612.png)
![2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]acetamide](/img/structure/B2855617.png)
![1-{3-[(6-Fluoroquinolin-4-yl)amino]phenyl}ethanone](/img/structure/B2855620.png)
![2-[(3-Chlorophenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one](/img/structure/B2855625.png)
![N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-5-(pyridin-3-yl)isoxazole-3-carboxamide](/img/structure/B2855628.png)
